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Compound of Interest

Compound Name: Isothiazol-4-ylmethanol

Cat. No.: B186559 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The following guide is a compilation of available data on isothiazol-4-ylmethanol.
Despite a comprehensive search, specific experimental data for certain properties of this

compound, such as melting point, boiling point, and pKa, are not readily available in the public

domain. Much of the information regarding reactivity and biological activity is inferred from the

general behavior of the isothiazole class of compounds.

Core Chemical Properties
Isothiazol-4-ylmethanol, with the CAS number 170283-02-0, is a heterocyclic compound

containing an isothiazole ring substituted with a hydroxymethyl group at the 4-position.[1][2] Its

fundamental properties are summarized below.
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Property Value Source

Molecular Formula C₄H₅NOS [1]

Molecular Weight 115.15 g/mol [1]

Appearance Not specified

Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Solubility Data not available

Reactivity Profile
The reactivity of isothiazol-4-ylmethanol is dictated by the interplay of the aromatic isothiazole

ring and the primary alcohol functional group.

Reactivity of the Isothiazole Ring:

The isothiazole ring is a stable aromatic system. The nitrogen and sulfur heteroatoms influence

the electron distribution within the ring, making it susceptible to both electrophilic and

nucleophilic attack, although generally less reactive than five-membered rings with only one

heteroatom. Isothiazoles are known to undergo reactions such as alkylation.[3]

Reactivity of the Methanol Group:

The primary alcohol group at the 4-position is expected to undergo typical alcohol reactions:

Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde (isothiazole-4-

carbaldehyde) and further to the carboxylic acid (isothiazole-4-carboxylic acid) using

appropriate oxidizing agents.

Esterification: In the presence of a carboxylic acid and an acid catalyst, isothiazol-4-
ylmethanol can form the corresponding ester.
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Etherification: The hydroxyl group can be converted into an ether through reactions such as

the Williamson ether synthesis.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and specific reactions of

isothiazol-4-ylmethanol are not widely available. However, general synthetic strategies for the

isothiazole core and typical reactions of primary alcohols can be adapted.

General Synthesis of the Isothiazole Ring
Several methods for the synthesis of the isothiazole ring have been reported in the literature.

These often involve the cyclization of a precursor molecule containing the requisite nitrogen,

sulfur, and carbon atoms. One common approach involves the reaction of a β-aminovinyl

thioamide with an oxidizing agent.

A potential synthetic route to isothiazol-4-ylmethanol could involve the reduction of a suitable

precursor such as isothiazole-4-carbaldehyde or a derivative of isothiazole-4-carboxylic acid.[4]

Below is a generalized workflow for the synthesis of an isothiazole derivative, which could be

adapted for isothiazol-4-ylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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